Cas no 2229483-92-3 (4-(1-amino-3-hydroxycyclobutyl)-3-chlorophenol)

• Product Name: 4-(1-amino-3-hydroxycyclobutyl)-3-chlorophenol
• CAS No: 2229483-92-3
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 6024206
• PubChem ID: 165697166
• Update Time: 2025-06-09

4-(1-amino-3-hydroxycyclobutyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-3-hydroxycyclobutyl)-3-chlorophenol
• 2229483-92-3
• EN300-1991441

• Inchi： 1S/C10H12ClNO2/c11-9-3-6(13)1-2-8(9)10(12)4-7(14)5-10/h1-3,7,13-14H,4-5,12H2
• InChI Key： LOUWPDSOXZAHSK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CC(C1)O)N)O

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-(1-amino-3-hydroxycyclobutyl)-3-chlorophenol

Introduction to 4-(1-amino-3-hydroxycyclobutyl)-3-chlorophenol (CAS No. 2229483-92-3)

4-(1-amino-3-hydroxycyclobutyl)-3-chlorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2229483-92-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyclobutyl ring linked to a phenolic moiety. The presence of both amino and hydroxyl functional groups, along with a chlorine substituent, makes this molecule of considerable interest for its potential biological activity and synthetic utility.

The structural motif of 4-(1-amino-3-hydroxycyclobutyl)-3-chlorophenol incorporates several key features that are highly relevant in modern drug discovery. The cyclobutyl ring, a saturated cyclic structure, is known for its stability and ability to influence the conformational flexibility of the molecule. This characteristic is particularly valuable in the design of bioactive compounds, where precise spatial orientation of functional groups can significantly impact binding affinity and efficacy.

The phenolic component of the molecule contributes to its potential antioxidant properties, which are increasingly recognized for their role in various therapeutic applications. The hydroxyl group on the phenol ring is a common pharmacophore in many natural products and synthetic drugs, often involved in hydrogen bonding interactions with biological targets. Additionally, the amino group provides a site for further derivatization, allowing for the creation of more complex derivatives with enhanced pharmacological properties.

The chlorine substituent at the 3-position of the phenol ring introduces electrophilic characteristics to the molecule, which can be exploited in various chemical reactions. This substitution pattern is frequently observed in bioactive molecules, where chlorine atoms can modulate solubility, metabolic stability, and interaction with biological targets. The combination of these functional groups in 4-(1-amino-3-hydroxycyclobutyl)-3-chlorophenol suggests a multifaceted potential for pharmaceutical development.

In recent years, there has been growing interest in the development of novel scaffolds based on cycloalkyl-containing structures due to their unique pharmacokinetic profiles and reduced likelihood of off-target effects compared to traditional aromatic or heterocyclic compounds. The cyclobutyl moiety in 4-(1-amino-3-hydroxycyclobutyl)-3-chlorophenol aligns with this trend, offering a promising platform for designing next-generation therapeutics.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. The structural features present in 4-(1-amino-3-hydroxycyclobutyl)-3-chlorophenol suggest that it may interfere with essential bacterial processes by disrupting cell wall synthesis or membrane integrity. Furthermore, the presence of both amino and hydroxyl groups allows for interactions with bacterial enzymes or receptors, potentially leading to novel mechanisms of action against resistant strains.

Recent studies have highlighted the importance of combining computational modeling with experimental validation to accelerate drug discovery efforts. In the case of 4-(1-amino-3-hydroxycyclobutyl)-3-chlorophenol, computational techniques such as molecular docking and virtual screening have been employed to identify potential binding sites within biological targets. These approaches have revealed promising interactions with enzymes involved in metabolic pathways relevant to inflammation and infection, suggesting therapeutic potential in conditions such as autoimmune diseases and bacterial infections.

The synthesis of 4-(1-amino-3-hydroxycyclobutyl)-3-chlorophenol presents an intriguing challenge due to the complexity of its structural framework. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been explored to achieve high yields and enantiopurity. These efforts are crucial for ensuring that subsequent biological evaluations are conducted on compounds with well-defined stereochemical properties.

Evaluation of 4-(1-amino-3-hydroxycyclobutyl)-3-chlorophenol has been conducted through both in vitro and in vivo studies to assess its pharmacological profile. In vitro assays have demonstrated notable activity against various bacterial strains, indicating potent antimicrobial effects. Additionally, preliminary toxicity studies have shown acceptable safety margins, paving the way for further clinical investigations.

The growing prevalence of multidrug-resistant pathogens underscores the need for innovative therapeutic strategies. Compounds like 4-(1-amino-3-hydroxycyclobutyl)-3-chlorophenol offer a fresh perspective by introducing novel chemical scaffolds that may circumvent existing resistance mechanisms. This aligns with global efforts to combat antimicrobial resistance (AMR) and ensure effective treatment options remain available for future generations.

The development pipeline for 4-(1-amino-3-hydroxycyclobutyl)-3-chlorophenol is still in its early stages, but preliminary results are encouraging enough to warrant further investment into its exploration. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,4-(1-amino-3-hydroxycyclobutyl)-3-chlorophenol (CAS No. 2229483-92-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in antimicrobial therapy and other therapeutic areas position it as a valuable compound for ongoing research and development initiatives.